Cas no 2098000-16-7 (3-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide)

• Product Name: 3-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide
• CAS No: 2098000-16-7
• MF: C₁₀H₁₆ClNOS
• MW: 233.758140563965
• CID: 5724646
• PubChem ID: 121203740
• Update Time: 2025-05-20

3-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide
• AKOS026711992
• 3-chloro-N-cyclopropyl-N-(thiolan-3-yl)propanamide
• F1907-7649
• 2098000-16-7
• Propanamide, 3-chloro-N-cyclopropyl-N-(tetrahydro-3-thienyl)-

• Inchi： 1S/C10H16ClNOS/c11-5-3-10(13)12(8-1-2-8)9-4-6-14-7-9/h8-9H,1-7H2
• InChI Key： HYEJXZHQOAZIHQ-UHFFFAOYSA-N
• SMILES： ClCCC(N(C1CSCC1)C1CC1)=O

Computed Properties

• Exact Mass: 233.0641130g/mol
• Monoisotopic Mass: 233.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 382.0±42.0 °C(Predicted)
• pka: -1.89±0.20(Predicted)

Additional information on 3-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide

Introduction to 3-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide (CAS No. 2098000-16-7) in Modern Chemical and Pharmaceutical Research

The compound 3-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide, identified by the CAS number 2098000-16-7, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The synergistic arrangement of functional groups—specifically the chloro substituent, the cyclopropyl ring, and the tetrahydrothiophen-3-yl moiety—provides a versatile scaffold for further chemical manipulation and biological evaluation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating thioethers and amides, due to their demonstrated efficacy in modulating biological pathways. The presence of the tetrahydrothiophen-3-yl group in this compound not only imparts a distinct electronic profile but also opens avenues for interaction with biological targets such as enzymes and receptors. This structural motif has been extensively studied for its role in enhancing binding affinity and selectivity, making it a valuable component in the design of novel therapeutic agents.

The chloro substituent at the third carbon position further enriches the compound's chemical reactivity, enabling diverse synthetic transformations that can be tailored to specific pharmacological needs. Chloro-substituted amides are well-documented for their role in medicinal chemistry, often serving as key intermediates in the synthesis of bioactive molecules. The combination of these features makes 3-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide a compelling candidate for further investigation.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their potential biological activity. Molecular docking studies have indicated that this molecule may exhibit inhibitory properties against certain therapeutic targets, including proteases and kinases implicated in various diseases. The cyclopropyl ring, while relatively rare in natural products, has been shown to enhance metabolic stability and oral bioavailability, which are critical factors in drug development.

The amide functionality serves as a hinge region, allowing for conformational flexibility that can be exploited to optimize binding interactions. This characteristic is particularly advantageous when designing molecules intended to interact with large protein targets. Additionally, the tetrahydrothiophen-3-yl group contributes to hydrophobic interactions, which are often essential for membrane permeability—a crucial property for orally administered drugs.

Emerging research suggests that derivatives of this compound may exhibit promising pharmacological profiles in areas such as anti-inflammatory and anticancer therapies. The ability to modify specific functional groups while retaining the core structure offers researchers a high degree of freedom to explore structure-activity relationships (SAR). This flexibility is key to identifying lead compounds that can undergo further optimization through iterative synthesis and biological testing.

In conclusion, 3-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide (CAS No. 2098000-16-7) stands out as a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in advancing drug discovery efforts worldwide.